Cas no 929220-63-3 (2H-Indol-2-one,3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-1,3-dihydro-)

• Product Name: 2H-Indol-2-one,3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-1,3-dihydro-
• CAS No: 929220-63-3
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 1979126
• Update Time: 2026-04-28

2H-Indol-2-one,3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-1,3-dihydro-

Additional information on 2H-Indol-2-one,3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-1,3-dihydro-

Comprehensive Overview of 2H-Indol-2-one,3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-1,3-dihydro- (CAS No. 929220-63-3)

The compound 2H-Indol-2-one,3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-1,3-dihydro- (CAS No. 929220-63-3) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique structure, combining an indole core with a benzodioxin moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, biomedical imaging, and organic electronics. The compound's molecular design allows for tunable properties, which is a hot topic in modern medicinal chemistry and material engineering.

One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The 2H-Indol-2-one derivative is synthesized through a series of condensation reactions, often involving catalysts and green chemistry principles to enhance yield and sustainability. Its benzodioxin component is known for its bioavailability and low toxicity, making it a favorable scaffold in pharmacology. Recent studies highlight its role in modulating enzyme activity and receptor binding, which aligns with the growing demand for targeted therapies in precision medicine.

In the context of AI-driven drug discovery, 929220-63-3 has been flagged as a potential lead compound due to its structural versatility. Computational models predict its affinity for central nervous system (CNS) targets, sparking interest in neurodegenerative disease research. Additionally, its fluorescence properties are being explored for bioimaging applications, a trending topic in nanotechnology forums. The compound's electrochemical stability also makes it a candidate for organic semiconductors, addressing the global push for sustainable electronics.

From an SEO perspective, users frequently search for "2H-Indol-2-one derivatives" and "benzodioxin applications," reflecting the compound's relevance in interdisciplinary fields. Its CAS No. 929220-63-3 is often queried alongside terms like "structure-activity relationship (SAR)" and "small molecule therapeutics." These keywords underscore the need for detailed, accessible information on its physicochemical properties and industrial scalability. As open-access databases and patent literature expand, this compound continues to attract attention from academic and commercial sectors alike.

Environmental considerations are another hotspot. The green synthesis of 929220-63-3 aligns with the EPA’s safer chemical design initiatives, resonating with eco-conscious researchers. Its biodegradability profile is under investigation, coinciding with the rise of green chemistry as a search trend. Furthermore, its potential in renewable energy storage systems taps into the booming interest in carbon-neutral technologies.

In summary, 2H-Indol-2-one,3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylene]-1,3-dihydro- (CAS No. 929220-63-3) exemplifies the convergence of pharmaceutical innovation and advanced materials. Its multifaceted applications—from drug development to sustainable tech—position it as a compound of enduring scientific and industrial value. As research progresses, its commercial viability and therapeutic potential will likely dominate future discussions.